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Compound of Interest

Compound Name: Diselenium

Cat. No.: B1237649

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of diselenium dichloride (SezCl2). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Diselenium dichloride is a corrosive, toxic, and moisture-sensitive reddish-brown oily liquid.[1]
[2] It is crucial to handle this chemical with extreme care to prevent severe skin burns, eye
damage, and respiratory irritation.[1][3][4]

Quantitative Safety Data

The following table summarizes key quantitative data for diselenium dichloride to inform risk
assessments and safety procedures.
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Parameter

Value

Reference

Exposure Limits

OSHA PEL 0.2 mg/m3 (as Se) [41[5]
NIOSH REL 0.2 mg/m3 (as Se) [5]
ACGIH TLV 0.2 mg/m3 (as Se) [4]

Physical Properties

Molecular Formula Se2Cl2 [61[7]
Molecular Weight 228.84 g/mol [21[7]
Appearance Reddish-brown, oily liquid [1][2]
Melting Point -85°C/-121 °F [2][3]
Boiling Point 127 °C / 261 °F [2]
Toxicity

Acute Oral Toxicity Category 3 [6]1[8]
Acute Inhalation Toxicity Category 3 [6][8]

Skin Corrosion/Irritation

Category 1B

[8]

Serious Eye Damage/Irritation

Category 1

[8]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling diselenium

dichloride.
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PPE Category Specification Rationale

) Protects against splashes and
_ Chemical safety goggles and a
Eye Protection _ vapors that can cause severe
face shield.[9][10][11]
eye damage.[8]

Chemical-resistant gloves ) .
) Prevents skin contact which
Hand Protection (e.g., Butyl rubber, Neoprene).

can cause severe burns.[1][8]
[11][12]

A flame-resistant lab coat or a

chemical-resistant apron over ] ) )
) ] Provides a barrier against
Skin and Body Protection a long-sleeved lab coat, long ) ]
accidental spills and splashes.
pants, and closed-toe shoes.

[ol110][13]

A NIOSH-approved respirator

with a cartridge for inorganic ) ] ]
) ] ] o Protects against the inhalation
Respiratory Protection gases and vapors is required if _
i ) » of toxic vapors.[1][6]
working outside of a certified

chemical fume hood.[8][9][14]

Operational Plan for Handling Diselenium Dichloride

1.

Pre-Handling Preparations:

Work Area: All work must be conducted in a well-ventilated area, inside a certified chemical
fume hood.[1]

Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.[15]

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., sand, vermiculite)
readily available.[6]

Container Inspection: Inspect the diselenium dichloride container for any damage or leaks
before handling.

. Handling Procedure:
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o Personal Protective Equipment: Don all required PPE before entering the designated
handling area.

» Dispensing: Carefully measure and dispense the required amount of diselenium dichloride.
Avoid generating mists or vapors.

e Avoid Incompatibilities: Keep away from incompatible materials such as strong bases and
oxidizing agents.[14] Diselenium dichloride reacts with water.[16]

» Container Sealing: Tightly seal the container immediately after use.[14]
3. Post-Handling and Storage:
o Decontamination: Wipe down the work area with an appropriate cleaning agent.

o Glove Removal: Remove gloves using the proper technique to avoid skin contamination and
dispose of them as hazardous waste.[6]

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[14]

» Storage: Store diselenium dichloride in a cool, dry, well-ventilated area, away from
incompatible materials, and in a tightly closed container.[1][14] The storage area should be
locked.[14]

Disposal Plan

o Waste Collection: Collect all diselenium dichloride waste, including contaminated materials,
in a designated, properly labeled, and sealed container.

» Disposal: Dispose of the waste through an approved hazardous waste disposal plant.[14][17]
Do not dispose of it down the drain or in the regular trash.[6][17]

Emergency Plan

1. In Case of Skin Contact:

» Immediately remove all contaminated clothing.[8][14]
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Rinse the affected skin area with copious amounts of water for at least 15 minutes.[8][14]
Seek immediate medical attention.[8][14]
. In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, including under the
eyelids.[8][14]

Remove contact lenses if present and easy to do.[14]
Seek immediate medical attention.[8][14]
. In Case of Inhalation:
Move the individual to fresh air immediately.[8][14]
If breathing is difficult or has stopped, provide artificial respiration.[6][8]
Seek immediate medical attention.[8][14]
. In Case of Ingestion:
Do NOT induce vomiting.[8][14]
Rinse the mouth with water.[14][17]
Seek immediate medical attention.[14][17]
. In Case of a Spill:
Evacuate the area and prevent entry.
Wearing appropriate PPE, cover the spill with an inert absorbent material.[6]
Collect the absorbed material into a suitable container for disposal.[6]

Ventilate the area and decontaminate the spill site.
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o For large spills, contact your institution's environmental health and safety department.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of diselenium dichloride,

from preparation to disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1237649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Diselenium Dichloride

1. Preparation

Verify Fume Hood Certification

Check Emergency Equipment
(Eyewash, Shower)

Assemble PPE

Prepare Spill Kit

Don Appropriate PPE

Handle in Fume Hood

Dispense Carefully

““Emergency Procedures

Seal Container After Use In Case of Exposure or Spill:

Follow Emergency Plan

3. Post-HandI"ng & Disposal

Decontaminate Work Area

Y

Properly Remove & Dispose of Gloves

Y

Wash Hands Thoroughly

Y

Store in Designated Area

Dispose of Waste via

Approved Channels

Click to download full resolution via product page

Caption: Workflow for the safe handling of diselenium dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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